Cas no 88456-94-4 (1,2-Propanediol, 3-[3-(decyloxy)-2-hydroxypropoxy]-)

• Product Name: 1,2-Propanediol, 3-[3-(decyloxy)-2-hydroxypropoxy]-
• CAS No: 88456-94-4
• MF: C₁₆H₃₄O₅
• MW: 306.43816614151
• CID: 632183
• PubChem ID: 71318060
• Update Time: 2025-04-19

1,2-Propanediol, 3-[3-(decyloxy)-2-hydroxypropoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[3-(decyloxy)-2-hydroxypropoxy]-
• 3-(3-decoxy-2-hydroxypropoxy)propane-1,2-diol
• 88456-94-4
• 3-[3-(DECYLOXY)-2-HYDROXYPROPOXY]PROPANE-1,2-DIOL
• DTXSID80748236
• SCHEMBL14894009

• Inchi： 1S/C16H34O5/c1-2-3-4-5-6-7-8-9-10-20-13-16(19)14-21-12-15(18)11-17/h15-19H,2-14H2,1H3
• InChI Key： WVYXRLHPNLXFLY-UHFFFAOYSA-N
• SMILES： O(CC(COCC(CO)O)O)CCCCCCCCCC

Computed Properties

• Exact Mass: 306.24062418g/mol
• Monoisotopic Mass: 306.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.2Ų